Cas no 49805-55-2 (N-(2-methylbutylidene)hydroxylamine)

• Product Name: N-(2-methylbutylidene)hydroxylamine
• CAS No: 49805-55-2
• Molecular Formula: C₁₂H₁₀N₂O₃
• Molecular Weight: 230.219
• MDL: MFCD17262844
• CID: 2640503
• PubChem ID: 5362858

N-(2-methylbutylidene)hydroxylamine Properties

Names and Identifiers

• (NE)-N-(2-methylbutylidene)hydroxylamine
• N-(2-methylbutylidene)hydroxylamine
• Butanal, 2-methyl-, oxime, (E)-
• Buanal, 2-methyl-, oxime, (E)-
• (1E)-2-Methylbutanal oxime #
• Butyl aldoxime, 2-methyl-, anti-
• (1E)-N-hydroxy-2-methylbutan-1-imine
• N-hydroxy-2-methylbutan-1-imine
• (Z)-2-methylbutanal oxime
• 2-methylbutyraldoxime
• CHEBI:61134
• DTXSID601311713
• (E)-2-methylbutyraldehyde oxime
• (1Z)-2-Methylbutanal oxime
• CHEBI:61135
• (E)-2-methylbutanal oxime
• Q27130840
• Butanal, 2-methyl-, oxime
• 49805-55-2
• 2-methylbutyraldehyde (E)-oxime

• MDL： MFCD17262844
• InChIKey： SEWWFHKIKWFJNV-GQCTYLIASA-N
• Inchi： InChI=1S/C5H11NO/c1-3-5(2)4-6-7/h4-5,7H,3H2,1-2H3/b6-4+

Computed Properties

• Exact Mass: 101.084063974Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 101.084063974Da
• Heavy Atom Count: 7
• Complexity: 61.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 32.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Aldoximes